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Compound of Interest

Compound Name: Americium-243

Cat. No.: B1218457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spontaneous fission
characteristics of Americium-243 (243Am), a long-lived actinide of significant interest in nuclear
science and technology. Due to its presence in spent nuclear fuel, a thorough understanding of
its decay properties, including the rare process of spontaneous fission, is crucial for
applications ranging from nuclear waste management to the production of exotic nuclei.

Nuclear Properties and Decay Characteristics

Americium-243 is an alpha-emitting isotope with a very long half-life, making its experimental
study challenging. While alpha decay is the predominant decay mode, spontaneous fission
occurs as a minor branch.

Half-Life and Decay Modes

Americium-243 primarily decays via the emission of an alpha patrticle to Neptunium-239
(23°Np).[1] A small fraction of 23Am nuclei undergoes spontaneous fission. The total half-life of
243Am has been measured by various laboratories, with a generally accepted value around
7353 years.[2] The spontaneous fission branching ratio is on the order of 10~° %, indicating
that this is a very rare decay process.

The key decay data for Americium-243 is summarized in the table below.
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Parameter Value Reference
**Total Half-Life (T1/2) ** 7353 £ 10 years [2]

Decay Mode Alpha (a) [1]
Spontaneous Fission (SF) [1]

Alpha Decay Energy 5.4391 MeV [2]

Spontaneous Fission
) ) 3.7x107°% [3]
Branching Ratio

Calculated Spontaneous

o _ ~2.0 x 10** years Calculated
Fission Half-Life (T1/2, SF)

Note: The spontaneous fission half-life is calculated from the total half-life and the spontaneous
fission branching ratio.

Spontaneous Fission Characteristics

Detailed experimental data on the spontaneous fission characteristics of Americium-243 are
scarce in publicly available literature. Much of the available information for fission of 243Am
pertains to neutron-induced fission. For spontaneous fission, many parameters are inferred
from theoretical models and systematic trends observed in other actinides.

Neutron Emission

The average number of prompt neutrons emitted per spontaneous fission (V) is a key
parameter. While specific experimental values for the spontaneous fission of 243Am are not
readily found, theoretical models and systematics for actinides suggest a value in the range of
2.5 to 3.5. The prompt neutron energy spectrum is expected to follow a Maxwellian or Watt
distribution, with an average energy of approximately 2 MeV.[4][5]

Fission Fragment Mass Distribution

The mass distribution of fission fragments from the spontaneous fission of actinides is typically
asymmetric, with a higher probability of producing a lighter and a heavier fragment.[6] For
243Am, it is expected that the heavy fragment peak would be centered around a mass number
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(A) of 140, a common feature in actinide fission.[7] The light fragment peak would
correspondingly be centered around A= 103 (since A_light + A_heavy = 243 - V).

Kinetic Energy Release

The total kinetic energy (TKE) released during spontaneous fission is primarily due to the
Coulomb repulsion between the two fragments. For actinides in this mass region, the average
TKE is typically around 170-180 MeV.[7][8] The TKE is known to be dependent on the mass
split of the fission fragments.

The table below summarizes the expected, though not experimentally confirmed for
spontaneous fission, characteristics.

Parameter Expected Value/Characteristic

Average Prompt Neutron Multiplicity (V) ~2.5 - 3.5 (theoretical estimate)

Maxwellian/Watt distribution, ~2 MeV average
Prompt Neutron Spectrum
energy

Asymmetric, with peaks around A= 103 and A =

Fission Fragment Mass Distribution 140

Average Total Kinetic Energy (TKE) ~170 - 180 MeV (estimated)

Experimental Protocols

The measurement of spontaneous fission characteristics, particularly for an isotope with such a
long partial half-life as 243Am, requires highly sensitive detection systems and long
measurement times to acquire sufficient statistics.

Measurement of Spontaneous Fission Half-Life

The spontaneous fission half-life is typically determined by measuring the number of fission
events over a known period from a sample of a known number of 243Am atoms.

Methodology:
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e Sample Preparation: A thin, uniform layer of high-purity 243Am is prepared on a backing
material. The total number of 243Am atoms in the sample is determined accurately, for
instance, by alpha spectrometry or mass spectrometry.

o Fission Fragment Detection: The sample is placed in a detector system capable of
registering the heavy, highly ionizing fission fragments while discriminating against the much
more frequent alpha particles. Solid-State Nuclear Track Detectors (SSNTDs) or ionization
chambers are commonly used.[9]

» Data Acquisition: The detector records the number of fission events over an extended period.

o Calculation: The spontaneous fission decay constant (A_SF) is calculated from the number of
decays, the number of atoms, and the measurement time. The half-life is then determined
using the relation T1/2, SF = In(2)/A_SF.

Measurement of Fission Fragment Mass and Energy
Distributions

The double-energy (2E) method is a common technique for simultaneously measuring the
kinetic energies of the two fission fragments, from which their masses can be deduced.

Methodology:

» Detector Setup: A thin source of 243Am is placed between two semiconductor detectors (e.g.,
silicon detectors) or in a twin Frisch-gridded ionization chamber. This setup allows for the
coincident detection of both fission fragments.

o Energy Measurement: When a spontaneous fission event occurs, the two fragments travel in
opposite directions and are detected by the opposing detectors. The detectors measure the
kinetic energy of each fragment.

e Mass Calculation: By applying the principles of conservation of mass and momentum, the
pre-neutron emission masses of the fragments (M1 and M2) can be calculated from their
kinetic energies (E1 and Ez2):

o M1Vi1 = M2V2 (conservation of momentum)
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o MiE2 = Mz2E1

o M1+ M2 = A (mass number of the fissioning nucleus)

o Data Analysis: The data from many fission events are collected to build up the mass and
kinetic energy distributions. Corrections for energy loss in the source and detector dead
layers, as well as for prompt neutron emission (the 2E method measures post-neutron
energies), are applied to obtain the final distributions.
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Caption: Decay pathways of Americium-243.

Experimental Workflow for Fission Fragment Analysis
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Experimental Setup
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Caption: Workflow for the double-energy (2E) method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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